![molecular formula C10H10O3 B1602894 1-(4-Hydroxyphenyl)cyclopropanecarboxylic acid CAS No. 869970-25-2](/img/structure/B1602894.png)
1-(4-Hydroxyphenyl)cyclopropanecarboxylic acid
Overview
Description
1-(4-Hydroxyphenyl)cyclopropanecarboxylic acid is a chemical compound with the CAS Number: 869970-25-2 . It has a molecular weight of 178.19 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10O3/c11-8-3-1-7(2-4-8)10(5-6-10)9(12)13/h1-4,11H,5-6H2,(H,12,13) . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . . The compound should be stored in a refrigerator .Scientific Research Applications
Synthesis and Chemical Properties
Ethylene Biosynthesis : A study by Pirrung, Dunlap, and Trinks (1989) explored the synthesis of optically active 1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid, an analogue of a precursor to the plant growth hormone ethylene. This compound is used in affinity purification techniques and in generating antibodies, demonstrating its importance in plant biochemistry research (Pirrung, Dunlap, & Trinks, 1989).
Crystal Structure Analysis : The work of Korp, Bernal, and Fuchs (1983) on the structure of similar cyclopropanecarboxylic acids provides insights into the conformation and crystal structure of these compounds. Such research is crucial for understanding the physical and chemical properties of cyclopropanecarboxylic acid derivatives (Korp, Bernal, & Fuchs, 1983).
Biological and Pharmacological Research
Antidepressant Potential : Bonnaud et al. (1987) synthesized derivatives of 1-aryl-2-(aminomethyl)cyclopropanecarboxylic acid and evaluated them as potential antidepressants. This highlights the compound's relevance in the development of new pharmaceuticals (Bonnaud et al., 1987).
Bioactivity in Agricultural Applications : Tian, Song, Wang, and Liu (2009) studied N-cyclopropanecarboxyl-N′-pyridin-2-yl thiourea derivatives, using cyclopropanecarboxylic acid as a leading compound. This research demonstrates the compound's potential in developing herbicides and fungicides (Tian et al., 2009).
Enzyme Inhibition Studies : Dourtoglou and Koussissi (2000) found that derivatives of cyclopropanecarboxylic acid, such as cyclopropane-1,1-dicarboxylic acid, inhibit apple 1-aminocyclopropane-1-carboxylic acid oxidase. This reveals the compound's utility in studying enzyme mechanisms (Dourtoglou & Koussissi, 2000).
Polymer and Material Science
- Oligomerization Studies : Pang, Ritter, and Tabatabai (2003) used a derivative of 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate in oligomerization experiments. This research is pertinent to polymer chemistry, demonstrating the compound's role in developing new materials (Pang, Ritter, & Tabatabai, 2003).
Mechanism of Action
The mechanism of action for 1-(4-Hydroxyphenyl)cyclopropanecarboxylic acid is not specified in the retrieved data. It’s worth noting that the mechanism of action can vary depending on the context in which the compound is used.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
1-(4-hydroxyphenyl)cyclopropane-1-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3/c11-8-3-1-7(2-4-8)10(5-6-10)9(12)13/h1-4,11H,5-6H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYMJUDIMUFFNEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=CC=C(C=C2)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80626323 | |
Record name | 1-(4-Hydroxyphenyl)cyclopropane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80626323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
869970-25-2 | |
Record name | 1-(4-Hydroxyphenyl)cyclopropane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80626323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-hydroxyphenyl)cyclopropane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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